Cas no 2138022-89-4 (2-cyclopropyl-N-(3,4-dihydroxybutyl)acetamide)

• Product Name: 2-cyclopropyl-N-(3,4-dihydroxybutyl)acetamide
• CAS No: 2138022-89-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6232031
• PubChem ID: 165955670
• Update Time: 2025-10-29

2-cyclopropyl-N-(3,4-dihydroxybutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-(3,4-dihydroxybutyl)acetamide
• EN300-1067525
• 2138022-89-4

• Inchi： 1S/C9H17NO3/c11-6-8(12)3-4-10-9(13)5-7-1-2-7/h7-8,11-12H,1-6H2,(H,10,13)
• InChI Key： XZYDMYBWEOOJIC-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NCCC(CO)O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-cyclopropyl-N-(3,4-dihydroxybutyl)acetamide

Comprehensive Overview of 2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide (CAS No. 2138022-89-4)

2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide (CAS No. 2138022-89-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and dihydroxybutyl functional groups, exhibits promising potential in various applications, including drug development and biochemical studies. Its molecular structure, which combines a cyclopropyl ring with a hydroxy-rich side chain, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide is driven by its potential role in addressing contemporary health challenges, such as metabolic disorders and neurodegenerative diseases. Researchers are particularly intrigued by its ability to modulate specific biochemical pathways, which could lead to breakthroughs in personalized medicine and targeted therapies. As the demand for innovative compounds rises, this molecule stands out due to its balanced hydrophilicity and lipophilicity, a critical factor in drug bioavailability.

One of the most frequently asked questions about CAS No. 2138022-89-4 revolves around its synthesis and purification methods. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These methods align with the industry's shift toward green chemistry and sustainable synthesis, which minimize environmental impact while maintaining high yields.

In the context of AI-driven drug discovery, 2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide has been flagged as a candidate for virtual screening and molecular docking studies. Its structural features make it compatible with machine learning algorithms that predict binding affinities and pharmacokinetic properties. This synergy between computational tools and experimental validation accelerates the identification of novel therapeutic agents, a trend increasingly adopted by biotech startups and academic labs alike.

Another hot topic linked to this compound is its potential application in cosmeceuticals. The dihydroxybutyl moiety suggests possible moisturizing and anti-aging properties, aligning with the booming demand for clean-label skincare ingredients. As consumers prioritize natural derivatives and science-backed formulations, CAS No. 2138022-89-4 could emerge as a key player in next-generation cosmetic innovations.

From a regulatory perspective, 2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide complies with global safety standards, making it a viable candidate for further clinical evaluation. Its low toxicity profile, as evidenced by preliminary in vitro and in vivo studies, positions it favorably for translational research. This aspect is particularly relevant given the increasing scrutiny of chemical safety in consumer products and pharmaceutical excipients.

In summary, 2-Cyclopropyl-N-(3,4-dihydroxybutyl)acetamide (CAS No. 2138022-89-4) represents a multifaceted compound with broad applicability across life sciences and material innovation. Its integration into cutting-edge research underscores the importance of interdisciplinary collaboration in unlocking its full potential. As scientific inquiry evolves, this molecule is poised to remain at the forefront of bioactive compound exploration.